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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dibromo-2,5-diiodobenzene is a halogenated aromatic compound with the CAS number
63262-06-6. This symmetrically substituted benzene derivative serves as a crucial building
block in organic synthesis, particularly in the fields of materials science and fine chemicals. Its
structure, featuring four halogen atoms, provides multiple reactive sites for cross-coupling
reactions, making it a valuable precursor for the construction of complex molecular
architectures. This guide provides an in-depth overview of its properties, synthesis, and key

applications.

Chemical and Physical Properties

1,4-Dibromo-2,5-diiodobenzene is a white to off-white solid at room temperature.[1] A
summary of its key physical and chemical properties is presented in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 63262-06-6

Molecular Formula CeH2Br2l2

IUPAC Name 1,4-dibromo-2,5-diiodobenzene

InChl Key IVKPEQAIHIJWGGT-UHFFFAOYSA-N
SMILES C1=C(C(=CC(=C1I)Br)I)Br[2]

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 487.70 g/mol [2]

Melting Point 163-165 °C

Boiling Point 377.2+£42.0 °C at 760 mmHg (Predicted)[1]
Appearance White to Almost white powder to crystal
Solubility Soluble in Toluene[1]

Synthesis of 1,4-Dibromo-2,5-diiodobenzene

The synthesis of 1,4-Dibromo-2,5-diiodobenzene can be achieved through various methods.
A common and effective laboratory-scale synthesis involves the direct iodination of 1,4-
dibromobenzene. An alternative route described in the patent literature involves a multi-step
process starting from 1,4-dibromobenzene via nitration, reduction, iodination, and finally a
diazotization-iodination reaction.[3]

Experimental Protocol: Direct lodination of 1,4-
Dibromobenzene

This protocol details the synthesis of 1,4-Dibromo-2,5-diiodobenzene from 1,4-
dibromobenzene.[1]

Materials:
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e 1,4-Dibromobenzene

» Periodic acid

e Potassium iodide

e Sulfuric acid

e Chloroform

¢ 5% aqueous sodium hydroxide
e Deionized water

e Anhydrous magnesium sulfate
Equipment:

e Three-necked flask

e Mechanical stirrer

o Standard laboratory glassware
Procedure:

e In a 1-liter three-necked flask equipped with a mechanical stirrer, add 16.7 g (73.0 mmol) of
periodic acid and 525 ml of sulfuric acid.

 Stir the mixture until the periodic acid is completely dissolved.

e Add 36.4 g (219 mmol) of potassium iodide in batches.

» Cool the reaction mixture to -30°C.

e Slowly add 34.5 g (146 mmol) of 1,4-dibromobenzene over 5 minutes.

e Stir the resulting mixture continuously at -25°C for 36 hours.
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e Upon completion, the solid is collected and dissolved in chloroform.

e The organic phase is washed sequentially with 5% aqueous sodium hydroxide and deionized
water.

» Dry the organic phase with anhydrous magnesium sulfate.
o Concentrate the solution under reduced pressure.

e The residue is recrystallized from chloroform to yield white crystals of 1,4-Dibromo-2,5-
diiodobenzene.

Expected Yield: Approximately 50%.

Synthesis Workflow
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Synthesis of 1,4-Dibromo-2,5-diiodobenzene
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Caption: Workflow for the synthesis of 1,4-Dibromo-2,5-diiodobenzene.
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Spectroscopic Data
Characterization of 1,4-Dibromo-2,5-diiodobenzene is crucial for confirming its identity and
purity.

e 'H NMR: (CDCls, 21 °C): = 8.02 (s, 2H).[4]

e Mass Spectrometry: GC-MS data for 1,4-Dibromo-2,5-diiodobenzene is available in public
databases such as PubChem.[2]

Applications

1,4-Dibromo-2,5-diiodobenzene is a valuable intermediate in the synthesis of advanced
materials.

» Organic Electronics: It is a key precursor in the synthesis of Benzo[1,2-b:4,5-b']dithiophene
(BDT). BDT is a fundamental building block for high-performance conjugated polymers used
in organic photovoltaic (OPV) cells and organic electroluminescence devices. These
polymers often serve as hole injection or transport materials.[1]

o Pharmaceutical Research: While specific applications in drug development are not
extensively documented, it is utilized as an intermediate in pharmaceutical research and
development.

Safety Information

1,4-Dibromo-2,5-diiodobenzene should be handled with appropriate safety precautions in a
laboratory setting.

Table 3: GHS Hazard Information

Hazard Class Hazard Statement
Skin Irritation (Category 2) H315: Causes skin irritation[2]
Eye Irritation (Category 2) H319: Causes serious eye irritation[2]

Precautionary Statements: P264, P280, P302+P352, P305+P351+P338, P332+P313,
P337+P313.[2] It is recommended to handle this compound in a well-ventilated area, wearing
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appropriate personal protective equipment, including gloves and safety glasses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,4-DIBROMO-2,5-DIIODOBENZENE CAS#: 63262-06-6 [m.chemicalbook.com]

2. 1,4-Dibromo-2,5-diiodobenzene | C6H2Br212 | CID 11123771 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3. CN110627611A - A method for synthesizing 1,4-dibromo-2,5-diiodobenzene - Google
Patents [patents.google.com]

e 4.1,4-DIBROMO-2,5-DIIODOBENZENE | 63262-06-6 [m.chemicalbook.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 1,4-Dibromo-2,5-
diiodobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312432#1-4-dibromo-2-5-diiodobenzene-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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